2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C17H16ClN5OS/c1-11-3-2-4-12(9-11)16-21-22-17(23(16)19)25-10-15(24)20-14-7-5-13(18)6-8-14/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: YIHCMGGJMJWJGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol

Description

2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide, also known as ACTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Structural Analysis

A study focused on the synthesis of a structurally similar compound, 5-(p-tolyl)-4-[2-(2,4-dichlorophenoxy)acetamido]-1,2,4-triazole-3-thione, revealing insights into its crystal structure and molecular interactions. This research highlights the compound's synthesis process, crystallographic data, and the stabilization of its crystal structure through intra- and intermolecular hydrogen bonds, as well as C–H···π interactions, which might be relevant for understanding the chemical behavior and potential applications of the targeted compound (Xue et al., 2008).

Antitumor Activity

Another research effort synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including those with heterocyclic ring systems similar to the compound , to evaluate their antitumor activities. The study found significant anticancer activities against various cancer cell lines, suggesting that modifications of the core structure of the compound could yield potent anticancer agents (L. Yurttaş et al., 2015).

Antioxidant and Antitumor Activities

Research on derivatives of 1,2,4-triazine, which shares a portion of the molecular structure with the compound of interest, demonstrated both antioxidant and antitumor activities. This suggests potential research applications of the compound for exploring antioxidant properties and anticancer efficacy (M. A. El-Moneim et al., 2011).

Cholinesterase Inhibition

A study on N-aryl derivatives of 2-(4-ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide and related compounds, including molecular docking studies, identified moderate to good inhibitory activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This research underscores the potential utility of such compounds in the development of treatments for neurodegenerative diseases (N. Riaz et al., 2020).